4,4'-[(6-Chloro-1,3,5-triazine-2,4-diyl)diimino]bis-benzoic acid

• CAS No.: 61981-57-5
• Molecular Formula: C17H12ClN5O4
• Molecular Weight: 385.8 g/mol
• IUPAC Name: 4-[[4-(4-carboxyanilino)-6-chloro-1,3,5-triazin-2-yl]amino]benzoic acid
• InChI: InChI=1S/C17H12ClN5O4/c18-15-21-16(19-11-5-1-9(2-6-11)13(24)25)23-17(22-15)20-12-7-3-10(4-8-12)14(26)27/h1-8H,(H,24,25)(H,26,27)(H2,19,20,21,22,23)
• InChI Key: YKEUMKVSAHEXGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)NC2=NC(=NC(=N2)Cl)NC3=CC=C(C=C3)C(=O)O

Description

4,4'-[(6-Chloro-1,3,5-triazine-2,4-diyl)diimino]bis-benzoic acid is a useful research compound. Its molecular formula is C17H12ClN5O4 and its molecular weight is 385.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 350 grams of 4-aminobenzoic acid and 7437.5 grams of water at 11° C. was added a solution of 157.1 grams of cyanuric chloride in 739.93 grams of acetone and a solution of 135.2 grams of sodium carbonate in 993.5 grams of water simultaneously dropwise at a rate such that the temperature was maintained below 15° C. Following the addition the batch was allowed to mix for one hour at 15° C. and then warmed to room temperature. The solid was collected, washed with water and acetone and dried to give 335 grams of 4,4′-[(6-chloro-1,3,5-triazine-2,4-diyl)diimino]bis-benzoic acid (1) as a white/tan solid.